Cas no 1006618-93-4 (methyl 5-(aminomethyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(aminomethyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 1006618-93-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6091987
• PubChem ID: 58009672
• Update Time: 2025-05-19

methyl 5-(aminomethyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(aminomethyl)-1-methyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 5-(aminomethyl)-1-methyl-, methyl ester
• Methyl 5-(Aminomethyl)-1-methylpyrrole-2-carboxylate
• SY327041
• CVPFVCOVAVTOMW-UHFFFAOYSA-N
• 1006618-93-4
• SCHEMBL2176691
• EN300-1827010

• Inchi： 1S/C8H12N2O2/c1-10-6(5-9)3-4-7(10)8(11)12-2/h3-4H,5,9H2,1-2H3
• InChI Key： CVPFVCOVAVTOMW-UHFFFAOYSA-N
• SMILES： N1(C)C(CN)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 299.0±30.0 °C(Predicted)
• pka: 9.81±0.29(Predicted)

Additional information on methyl 5-(aminomethyl)-1-methyl-1H-pyrrole-2-carboxylate

Introduction to Methyl 5-(aminomethyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 1006618-93-4)

Methyl 5-(aminomethyl)-1-methyl-1H-pyrrole-2-carboxylate, identified by its CAS number 1006618-93-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrole derivatives, a class of heterocyclic molecules known for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of an amino methyl group and a methyl ester at the 2-position of the pyrrole ring, make it a versatile intermediate for synthesizing more complex pharmacophores.

The< strong>aminomethyl substituent at the 5-position of the pyrrole ring introduces a nucleophilic site that can participate in various chemical reactions, including condensation, alkylation, and coupling reactions. This property is particularly useful in the synthesis of peptidomimetics and other bioactive molecules. Additionally, the< strong>methyl ester group at the 2-position can be hydrolyzed to yield a carboxylic acid, which can further be functionalized to create more elaborate molecular architectures.

In recent years, there has been growing interest in pyrrole derivatives due to their potential applications in medicinal chemistry. Specifically, compounds containing the pyrrole core have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The< strong>Methyl 5-(aminomethyl)-1-methyl-1H-pyrrole-2-carboxylate has been utilized as a building block in several synthetic pathways aimed at developing novel therapeutic agents.

One notable application of this compound is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including signal transduction and protein degradation. Inhibiting specific proteases has been shown to be effective in treating diseases such as cancer and HIV/AIDS. The< strong>aminomethyl group in Methyl 5-(aminomethyl)-1-methyl-1H-pyrrole-2-carboxylate provides a handle for further derivatization, allowing chemists to design molecules that can selectively bind to target proteases.

Another area where this compound has shown promise is in the development of kinase inhibitors. Kinases are another class of enzymes that are involved in cell signaling pathways and are often overactive in cancer cells. By designing molecules that can inhibit specific kinases, researchers aim to develop targeted therapies that can block the growth and proliferation of cancer cells without affecting normal cells. The< strong>methyl ester group in Methyl 5-(aminomethyl)-1-methyl-1H-pyrrole-2-carboxylate can be used to introduce various functional groups that enhance binding affinity and selectivity towards target kinases.

The synthesis of Methyl 5-(aminomethyl)-1-methyl-1H-pyrrole-2-carboxylate typically involves multi-step organic reactions starting from commercially available precursors. One common synthetic route involves the condensation of methyl acetoacetate with ammonia or ammonium acetate to form 1-methylpyrrole-2-carboxylic acid. This intermediate is then methylated using methanol and an acid catalyst to yield Methyl 5-(aminomethyl)-1-methyl-1H-pyrrole-2-carboxylate. Alternative synthetic pathways have also been reported, including palladium-catalyzed cross-coupling reactions and enzymatic modifications.

The< strong>Molecular weight of Methyl 5-(aminomethyl)-1-methyl-1H-pyrrole-2-carboxylate is approximately 171.21 g/mol, and its chemical formula is C₈H₁₁NO₃. The compound typically appears as a white to off-white crystalline solid with a melting point ranging from 120°C to 125°C. Its solubility profile suggests moderate solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but limited solubility in water.

In terms of pharmacological activity, Methyl 5-(aminomethyl)-1-methyl-1H-pyrrole-2-carboxylate has been shown to exhibit several interesting biological properties. In vitro studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Additionally, preliminary studies suggest that this compound may have anti-inflammatory effects by modulating the activity of inflammatory cytokines.

The< strong-pharmacokinetic properties of Methyl 5-(aminomethy)l -1-methy -l H -pyrrol -e -2 -carb ox ylate are currently under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is essential for optimizing its therapeutic potential. Preliminary pharmacokinetic studies suggest that the compound has a moderate bioavailability and a relatively short half-life, which may require repeated dosing for sustained therapeutic effects.

In conclusion, Methyl 5-(aminomethy l)-l -meth yl-l H -pyrrol e -2 -carb ox ylate (CAS No. l00066l8-l93-l) is a valuable intermediate in pharmaceutical chemistry with significant potential for developing novel therapeutic agents. Its structural features make it a versatile building block for synthesizing peptidomimetics, protease inhibitors, kinase inhibitors, and other bioactive molecules. Further research is needed to fully elucidate its pharmacological properties and optimize its clinical applications.